Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Tideglusib Wnt B-catenin pathway activation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tideglusib

CAS No.: 865854-05-3

Cat. No.: S545349

Mechanism of Action: A Visual Guide

The following diagram illustrates the Wnt/p-catenin signaling pathway and how Tideglusib induces its

activation.
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Quantitative & Clinical Data

Tideglusib has been investigated in diverse disease models. The table below summarizes key quantitative

findings and clinical trial status across different fields of research.

. Model / Key Findings / Dosage &
Therapeutic Area ) ) o ) Status | Source
Population Intervention Administration
Arrhythmogenic Ank2& Dsg2  Prevention & reversal 20 mg/kg; Phase 2 Trial
Cardiomyopathy mutant mice  of cardiac dysfunction; intraperitoneal (NCT06174220)
(ACM) [1] reduced ventricular injection; every ongoing [1] [2]
arrhythmias [1] other day for 8
weeks [1]
Bone Rat cranial Significantly Local delivery via Preclinical
Regeneration defect accelerated bone biomaterials (e.g.,
model [3] reconstruction & TD-BNP@DBBM)
enhanced healing [3] [3]
Rabbit tibial New bone tissue Local delivery via Preclinical
defect bridging defects; sodium alginate
model [4] higher expression of hydrogel [4]
osteogenic markers
(ALP, OPN) [4]
Alcohol Use C57BL/6J Decreased ethanol 100-200 mg/kg; Preclinical
Disorder (AUD) mice [5] consumption in oral gavage [5]
intermittent access &
binge models [5]
Myotonic Pediatric Population N/A Phase 2/3 Trial
Dystrophy Type 1  population pharmacokinetics (REACH CDM X)

[6]

studied; weight-based
dosing recommended

[6]

Key Experimental Protocols

ongoing [6]
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The methodologies from key studies provide a blueprint for investigating Tideglusib.

In Vivo Efficacy in Cardiomyopathy Models

e Animal Models: Studies used Ank2 cardioselective knockout (Ank2-cKO) and homozygous Dsg2
mutant (Dsg2™uYmuty mice [1].

e Treatment Protocol: Tideglusib was dissolved in DMSO and administered via intraperitoneal
injection at 20 mg/kg every other day for 8 weeks. Control groups received vehicle (DMSO) only [1].

¢ Primary Outcome Measures:

o Cardiac Function: Assessed by transthoracic echocardiography to measure left ventricular
function [1].

o Arrhythmia Vulnerability: Evaluated by recording conscious electrocardiograms (ECGSs)
following injection of epinephrine and caffeine to provoke arrhythmias. Premature ventricular
contractions (PVCs), nonsustained ventricular tachycardia (NSVT), and ventricular tachycardia
(VT) were quantified [1].

In Vitro & In Vivo Bone Regeneration Models

e Cell-Based Assays:

o Osteoblast Differentiation: MC3T3-E1 pre-osteoblast cells are cultured in osteogenic
medium. Osteogenic differentiation is quantified by Alizarin Red S staining to measure mineral
deposition and Alkaline Phosphatase (ALP) activity assays [3] [4].

o Cell Migration: Evaluated using a scratch wound assay where a confluent cell monolayer is
scratched, and the rate of wound closure is measured after treatment [4].

¢ In Vivo Bone Defect Model:

o A critical-sized bone defect (e.g., in rat calvaria or rabbit tibia) is surgically created [3] [4].

o The defect is filled with the test material, such as Tideglusib-loaded hydrogel or a Tideglusib-
bone composite (TD-BNP@DBBM) [3] [4].

o Bone Healing Assessment: After several weeks (e.g., 3-6 weeks), healing is analyzed via
micro-computed tomography (micro-CT) for 3D bone morphology and histological staining
(e.g., H&E) to observe new bone tissue formation [7] [4].

Research Implications

The ongoing clinical trials for ACM and myotonic dystrophy are particularly significant, as they may offer

new disease-modifying strategies for conditions with limited treatment options [1] [6]. In regenerative
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medicine, Tideglusib's ability to promote robust bone healing positions it as a promising alternative to

growth factors like BMP-2, with potential cost and safety advantages [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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